tert-butyl 2-(dihydrofuran-3(2H)-ylidene)hydrazinecarboxylate

Specification

• CAS No.: 158020-60-1
• Molecular Formula: C9H16N2O3
• Molecular Weight: 200.23 g/mol
• IUPAC Name: tert-butyl N-(oxolan-3-ylideneamino)carbamate
• Standard InChI: InChI=1S/C9H16N2O3/c1-9(2,3)14-8(12)11-10-7-4-5-13-6-7/h4-6H2,1-3H3,(H,11,12)
• Standard InChI Key: ALEJVMJLMPXMQV-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)NN=C1CCOC1
• Canonical SMILES: CC(C)(C)OC(=O)NN=C1CCOC1

Introduction

tert-Butyl 2-(dihydrofuran-3(2H)-ylidene)hydrazinecarboxylate is an organic compound characterized by its unique chemical structure, which combines a tert-butyl group with a dihydrofuran ring and a hydrazinecarboxylate moiety. This compound is of interest in various scientific fields due to its potential applications in chemistry, medicine, and industry.

Synthesis Methods

The synthesis of tert-butyl 2-(dihydrofuran-3(2H)-ylidene)hydrazinecarboxylate typically involves a multi-step organic synthesis process. Starting with appropriate precursors such as tert-butyl carbazate and dihydrofuran derivatives, the synthesis generally includes:

• Protection of functional groups to ensure selective reactivity.

• Formation of intermediate compounds through condensation or coupling reactions.

• Deprotection and purification of the final product.

One reported method involves the reaction of tert-butyl carbazate with suitable carbonyl compounds in tetrahydrofuran at elevated temperatures.

Chemical Reactions and Applications

This compound undergoes various chemical reactions, including:

• Oxidation: It can be oxidized to form different oxidized derivatives using oxidizing agents like hydrogen peroxide or potassium permanganate.

• Reduction: The hydrazine moiety allows for reduction reactions using reducing agents like lithium aluminum hydride.

• Substitution: Functional groups can be substituted with other groups to create analogs with different properties.

The compound finds use in multiple fields:

• Chemistry: As a building block for synthesizing more complex molecules.

• Medicine: Exploration as a potential drug candidate due to its unique structural features.

• Industry: Utilization in developing new materials or chemical processes.

Biological Activity

Recent studies have indicated that compounds similar to tert-butyl 2-(dihydrofuran-3(2H)-ylidene)hydrazinecarboxylate exhibit significant biological activities. For instance, derivatives have been tested against various cancer cell lines, showing inhibition of cell proliferation and induction of apoptosis through mechanisms involving reactive oxygen species (ROS) generation and mitochondrial dysfunction.

Comparison with Similar Compounds

Compared to similar compounds, tert-butyl 2-(dihydrofuran-3(2H)-ylidene)hydrazinecarboxylate stands out due to its unique structural features and distinct reactivity. It combines tert-butyl and dihydrofuran functionalities, offering a different set of reaction pathways and products compared to compounds lacking these moieties.

Future Research Directions

Future research should focus on optimizing synthesis conditions to improve yields and purity, exploring its potential applications in medicine and industry, and investigating its biological activities further to understand its therapeutic potential.

Despite the availability of some information on this compound, comprehensive studies on its detailed chemical properties, synthesis optimizations, and biological activities are needed to fully explore its potential applications.